Cas no 1263376-36-8 (2,5-Dibromo-3,6-difluorothiophenol)

• Product Name: 2,5-Dibromo-3,6-difluorothiophenol
• CAS No: 1263376-36-8
• MF: C₆H₂Br₂F₂S
• MW: 303.949885845184
• MDL: MFCD18379860
• CID: 4584113
• Update Time: 2025-06-07

2,5-Dibromo-3,6-difluorothiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromo-3,6-difluorobenzenethiol
• 2,5-Dibromo-3,6-difluorothiophenol

• MDL： MFCD18379860
• Inchi： 1S/C6H2Br2F2S/c7-2-1-3(9)4(8)6(11)5(2)10/h1,11H
• InChI Key： NDXSEWXEFRGQBL-UHFFFAOYSA-N
• SMILES： C1(S)=C(F)C(Br)=CC(F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2,5-Dibromo-3,6-difluorothiophenol

Introduction to 2,5-Dibromo-3,6-difluorothiophenol (CAS No. 1263376-36-8) and Its Emerging Applications in Chemical Biology

2,5-Dibromo-3,6-difluorothiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1263376-36-8, is a fluorinated thiophene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo and fluoro substituents, exhibits distinct chemical properties that make it a valuable scaffold for the development of novel bioactive molecules. The structural features of 2,5-Dibromo-3,6-difluorothiophenol contribute to its potential applications in various therapeutic areas, including antimicrobial agents, anticancer drugs, and neuroprotective compounds.

The thiophene core is a prominent heterocyclic structure in medicinal chemistry, known for its stability and ability to interact with biological targets. The introduction of halogen atoms, particularly bromine and fluorine, enhances the electronic properties of the molecule, influencing its reactivity and binding affinity. In recent years, there has been a growing interest in halogenated thiophenes due to their role as key intermediates in synthesizing pharmacologically active compounds. 2,5-Dibromo-3,6-difluorothiophenol stands out among these derivatives due to its high degree of substitution and the spatial arrangement of its substituents.

One of the most compelling aspects of 2,5-Dibromo-3,6-difluorothiophenol is its versatility in chemical synthesis. The presence of both bromo and fluoro groups allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many approved drugs. The ability to modify 2,5-Dibromo-3,6-difluorothiophenol further underscores its utility as a building block in drug discovery.

Recent studies have highlighted the potential of fluorinated thiophenes as scaffolds for developing antimicrobial agents. The electron-withdrawing nature of fluorine atoms can enhance the lipophilicity and metabolic stability of drug candidates, while bromine atoms can serve as handles for further chemical manipulation. A notable example is the use of 2,5-Dibromo-3,6-difluorothiophenol in synthesizing thiophene-based quinolones and other antimicrobial compounds. These derivatives have shown promising activity against resistant bacterial strains, making them attractive candidates for further development.

In the realm of anticancer research, 2,5-Dibromo-3,6-difluorothiophenol has been explored as a precursor for kinase inhibitors. Thiophene derivatives are known to interact with various kinases involved in cancer progression, and the halogenated version offers enhanced binding affinity due to increased electrophilicity. Preliminary studies indicate that compounds derived from 2,5-Dibromo-3,6-difluorothiophenol can inhibit the activity of tyrosine kinases, which are overexpressed in many cancers. This finding opens up new avenues for developing targeted therapies that leverage the unique properties of this compound.

The neuroprotective potential of 2,5-Dibromo-3,6-difluorothiophenol has also been investigated. Oxidative stress and neuroinflammation are key pathological mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's. Halogenated thiophenes have been shown to scavenge reactive oxygen species and modulate inflammatory pathways. By incorporating 2,5-Dibromo-3,6-difluorothiophenol into drug candidates, researchers aim to develop molecules that can protect neuronal cells from damage and slow down disease progression.

The synthesis of 2,5-Dibromo-3,6-difluorothiophenol itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches involve multi-step sequences involving halogenation and fluorination reactions. However， recent advances in catalytic systems have enabled more efficient routes to this compound. For instance， palladium-catalyzed cross-coupling reactions have been employed to introduce bromine and fluorine atoms selectively onto the thiophene ring. These methods not only improve yield but also reduce the environmental impact of synthesis.

The pharmacokinetic properties of derivatives derived from 2,5-Dibromo-3，6-difluorothiophenol are another area of active investigation。 Understanding how these compounds are absorbed， distributed， metabolized， and excreted (ADME) is crucial for optimizing their therapeutic efficacy。 Computational modeling techniques have been increasingly used to predict ADME profiles before experimental validation， saving time and resources in drug development pipelines。 The structural features of 2，5-Dibromo-3，6-difluorothiophenol make it an interesting candidate for such studies， as they can influence how the molecule interacts with biological systems。

In conclusion， 2，5-Dibromo-3，6-difluorothiophenol (CAS No．1263376-36-8) is a multifaceted compound with significant potential in pharmaceutical research． Its unique structural features， combined with its synthetic versatility， make it a valuable scaffold for developing novel bioactive molecules． Recent studies highlight its applications in antimicrobial agents， anticancer drugs， and neuroprotective compounds． As research continues to uncover new therapeutic uses for halogenated thiophenes， 2，5-Dibromo-3，6-difluorothiophenol will undoubtedly remain at the forefront of medicinal chemistry innovation．